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Compound of Interest

Compound Name: D-Erythrose-2-13C

Cat. No.: B12400092 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds is paramount for both laboratory safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for the

handling and disposal of D-Erythrose-2-13C, a non-radioactive, stable isotope-labeled sugar.

Personal Protective Equipment (PPE)
While D-Erythrose is not classified as a hazardous substance under OSHA's Hazard

Communication Standard (29 CFR 1910.1200), adherence to standard laboratory safety

protocols is crucial to minimize exposure and prevent contamination.[1][2] The following table

summarizes the recommended personal protective equipment.

Equipment Specification Purpose

Eye Protection Safety glasses or goggles
To protect eyes from potential

splashes of the solution.

Hand Protection Nitrile or latex gloves
To prevent skin contact and

contamination of the sample.

Body Protection Standard laboratory coat
To protect clothing and skin

from accidental spills.
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The primary concern when working with stable isotope-labeled compounds is the prevention of

cross-contamination with natural abundance materials.[3] The following step-by-step procedure

ensures safe and accurate handling.

Step 1: Preparation

Designate a specific work area for handling D-Erythrose-2-13C to avoid mixing with other

samples.

Ensure the work area is clean and free of any potential contaminants.

Assemble all necessary equipment, including dedicated glassware, pipettes, and containers.

Step 2: Handling the Compound

Wear the appropriate personal protective equipment as outlined in the table above.

If working with a solid form, avoid creating dust. If working with a solution, handle it carefully

to prevent splashes and aerosol formation.

Use dedicated and clearly labeled equipment to handle the D-Erythrose-2-13C solution to

prevent isotopic dilution.

Step 3: Post-Handling

After use, thoroughly clean the work area. A dilute acid solution can be effective for cleaning

surfaces where stable isotope work has been conducted.[3]

Clean all dedicated equipment used for handling the labeled compound separately from

general laboratory glassware.

Remove and dispose of gloves and any other disposable protective equipment in the

appropriate waste stream.

Wash hands thoroughly with soap and water after completing the work.
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The disposal of D-Erythrose-2-13C should be carried out in accordance with local, state, and

federal regulations.

Unused Product: For unused or surplus D-Erythrose-2-13C, it is recommended to contact a

licensed professional waste disposal service.[4]

Aqueous Solutions: Given that D-Erythrose is not considered environmentally hazardous,

small quantities of aqueous solutions may be permissible for disposal down the sanitary

sewer, followed by flushing with plenty of water.[5] However, it is imperative to consult and

adhere to your institution's specific waste disposal guidelines.

Contaminated Materials: Any materials, such as pipette tips, tubes, or paper towels, that

come into contact with the D-Erythrose-2-13C should be disposed of as chemical waste in a

properly labeled container.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of D-Erythrose-2-13C,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of D-Erythrose-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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